N-[(1-benzylpyrrolidin-3-yl)methyl]-N-(2,2,2-trifluoroethyl)prop-2-enamide

• IUPAC Name: N-[(1-benzylpyrrolidin-3-yl)methyl]-N-(2,2,2-trifluoroethyl)prop-2-enamide
• InChI: InChI=1S/C17H21F3N2O/c1-2-16(23)22(13-17(18,19)20)12-15-8-9-21(11-15)10-14-6-4-3-5-7-14/h2-7,15H,1,8-13H2
• InChI Key: HQXPPYUJQBIGRO-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N(CC1CCN(C1)CC2=CC=CC=C2)CC(F)(F)F
• Molecular Formula: C17H21F3N2O
• Molecular Weight: 326.36 g/mol

Description

N-[(1-benzylpyrrolidin-3-yl)methyl]-N-(2,2,2-trifluoroethyl)prop-2-enamide, also known as BTPE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. In

Mechanism of Action

N-[(1-benzylpyrrolidin-3-yl)methyl]-N-(2,2,2-trifluoroethyl)prop-2-enamide acts as a selective agonist for the mu-opioid receptor (MOR). It binds to the MOR and activates downstream signaling pathways, leading to the inhibition of pain transmission and the induction of analgesia. N-[(1-benzylpyrrolidin-3-yl)methyl]-N-(2,2,2-trifluoroethyl)prop-2-enamide also acts as a modulator of dopamine and serotonin receptors, which may contribute to its analgesic and anesthetic effects.
Biochemical and Physiological Effects:
N-[(1-benzylpyrrolidin-3-yl)methyl]-N-(2,2,2-trifluoroethyl)prop-2-enamide has been shown to induce analgesia and anesthesia in animal models. It has also been shown to have antinociceptive effects in various pain models. N-[(1-benzylpyrrolidin-3-yl)methyl]-N-(2,2,2-trifluoroethyl)prop-2-enamide has been found to be highly selective for the MOR, with minimal affinity for other opioid receptors. It has also been shown to have low toxicity and good pharmacokinetic properties.

Advantages and Limitations for Lab Experiments

N-[(1-benzylpyrrolidin-3-yl)methyl]-N-(2,2,2-trifluoroethyl)prop-2-enamide has several advantages for lab experiments, including its high selectivity for the MOR, low toxicity, and good pharmacokinetic properties. However, there are also limitations to using N-[(1-benzylpyrrolidin-3-yl)methyl]-N-(2,2,2-trifluoroethyl)prop-2-enamide in lab experiments, such as its limited solubility in aqueous solutions and its potential for off-target effects.

Future Directions

There are several future directions for research on N-[(1-benzylpyrrolidin-3-yl)methyl]-N-(2,2,2-trifluoroethyl)prop-2-enamide. One area of interest is the development of N-[(1-benzylpyrrolidin-3-yl)methyl]-N-(2,2,2-trifluoroethyl)prop-2-enamide analogs with improved pharmacokinetic properties and selectivity for the MOR. Another area of interest is the investigation of the effects of N-[(1-benzylpyrrolidin-3-yl)methyl]-N-(2,2,2-trifluoroethyl)prop-2-enamide on other neurotransmitter systems, such as the glutamate and GABA systems. Additionally, the potential use of N-[(1-benzylpyrrolidin-3-yl)methyl]-N-(2,2,2-trifluoroethyl)prop-2-enamide as a tool for studying the MOR and its downstream signaling pathways warrants further investigation.
Conclusion:
In conclusion, N-[(1-benzylpyrrolidin-3-yl)methyl]-N-(2,2,2-trifluoroethyl)prop-2-enamide is a promising compound with potential applications in various fields of scientific research. Its selective agonist activity for the MOR, low toxicity, and good pharmacokinetic properties make it an attractive candidate for further investigation. Future research on N-[(1-benzylpyrrolidin-3-yl)methyl]-N-(2,2,2-trifluoroethyl)prop-2-enamide and its analogs may lead to the development of novel analgesic and anesthetic agents with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of N-[(1-benzylpyrrolidin-3-yl)methyl]-N-(2,2,2-trifluoroethyl)prop-2-enamide involves the reaction of N-benzylpyrrolidine with 2,2,2-trifluoroethyl prop-2-enoate in the presence of a catalyst. The reaction yields N-[(1-benzylpyrrolidin-3-yl)methyl]-N-(2,2,2-trifluoroethyl)prop-2-enamide as a white solid, which can be purified using various techniques such as column chromatography, recrystallization, and distillation.

Scientific Research Applications

N-[(1-benzylpyrrolidin-3-yl)methyl]-N-(2,2,2-trifluoroethyl)prop-2-enamide has shown potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, N-[(1-benzylpyrrolidin-3-yl)methyl]-N-(2,2,2-trifluoroethyl)prop-2-enamide has been studied for its potential use as an analgesic and anesthetic agent. In pharmacology, N-[(1-benzylpyrrolidin-3-yl)methyl]-N-(2,2,2-trifluoroethyl)prop-2-enamide has been investigated for its potential as a G protein-coupled receptor (GPCR) ligand. In neuroscience, N-[(1-benzylpyrrolidin-3-yl)methyl]-N-(2,2,2-trifluoroethyl)prop-2-enamide has been studied for its potential as a modulator of dopamine and serotonin receptors.